Cas no 312693-76-8 (4-NITROCATECHOL SULFATE DIPOTASSIUM SA)

• Product Name: 4-NITROCATECHOL SULFATE DIPOTASSIUM SA
• CAS No: 312693-76-8
• MF: C₁₂H₁₂K₂N₂O₁₆S₂
• MW: 582.554083824158
• CID: 300866
• Update Time: 2023-03-30

4-NITROCATECHOL SULFATE DIPOTASSIUM SA Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-nitro-, 1-(hydrogen sulfate), dipotassium salt, monohydrate (9CI)
• 4-Nitrocatechol sulfate dipotassium salt hydrate
• 4-NITROCATECHOL SULFATE DIPOTASSIUM SA
• 4-Nitrocatechol sulfate hydrate dipotassium salt

• Inchi： 1S/2C6H5NO7S.2K.2H2O/c2*8-5-3-4(7(9)10)1-2-6(5)14-15(11,12)13;;;;/h2*1-3,8H,(H,11,12,13);;;2*1H2/q;;2*+1;;/p-2
• InChI Key： YWDZXQCXYVNXOZ-UHFFFAOYSA-L
• SMILES： [K+].[K+].C1(OS([O-])(=O)=O)=CC=C([N+]([O-])=O)C=C1O.[H]O[H].C1(OS([O-])(=O)=O)=CC=C([N+]([O-])=O)C=C1O.[H]O[H]

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Yellow crystals
• Solubility: 0.1g/ml

4-NITROCATECHOL SULFATE DIPOTASSIUM SA Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：